Cas no 2171451-83-3 (3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171451-83-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6204021
• PubChem ID: 165502199
• Update Time: 2025-08-05

3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid
• 3-ethyl-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]pyrrolidine-3-carboxylic acid
• 2171451-83-3
• EN300-1472688

• Inchi： 1S/C28H34N2O5/c1-3-9-19(16-25(31)30-15-14-28(4-2,18-30)26(32)33)29-27(34)35-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,19,24H,3-4,9,14-18H2,1-2H3,(H,29,34)(H,32,33)/t19-,28?/m0/s1
• InChI Key： JLWFKDBIDIZWIX-ZAFBDEJNSA-N
• SMILES： OC(C1(CC)CN(C(C[C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid (CAS No. 2171451-83-3)

The compound 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid (CAS No. 2171451-83-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently seek this compound for its role in drug discovery, particularly in the development of bioactive peptides and small-molecule therapeutics.

In recent years, the demand for Fmoc-protected amino acids like 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid has surged due to advancements in peptide-based drug design. This compound is particularly relevant in the context of personalized medicine and targeted therapies, where precise molecular modifications are critical. Its chiral center and carboxylic acid functionality enable versatile coupling reactions, making it a preferred choice for peptide elongation and conjugation strategies.

The Fmoc group in this compound serves as a temporary protecting group for the amino moiety, which can be selectively removed under mild basic conditions (e.g., piperidine). This property aligns with the growing trend toward green chemistry, as it minimizes harsh deprotection steps and reduces waste. Additionally, the compound’s pyrrolidine ring contributes to its conformational rigidity, which is often exploited in the design of peptidomimetics and enzyme inhibitors.

From a synthetic chemistry perspective, CAS No. 2171451-83-3 is frequently discussed in forums and publications related to peptide modification and structural optimization. Its compatibility with automated peptide synthesizers has also made it a staple in high-throughput screening (HTS) workflows. Researchers often inquire about its solubility profiles, stability under various conditions, and compatibility with coupling reagents like HBTU or DIC.

Beyond its pharmaceutical applications, this compound has garnered attention in academic research for studying protein-protein interactions and signal transduction pathways. Its structural complexity and stereochemical purity are critical for ensuring reproducibility in experiments, a topic frequently searched by graduate students and postdoctoral researchers. Furthermore, its role in bioconjugation—such as linking peptides to fluorescent probes or nanoparticles—has expanded its utility in diagnostics and imaging technologies.

In summary, 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpyrrolidine-3-carboxylic acid (CAS No. 2171451-83-3) exemplifies the intersection of organic chemistry and biomedical innovation. Its versatility, combined with the rising interest in peptide therapeutics and precision medicine, ensures its continued relevance in both industrial and academic settings. For those exploring peptide synthesis or drug development, this compound offers a robust tool for achieving high-purity, functionally diverse molecular architectures.